3-Propargylamino-benzonitrile

• Molecular Formula: C10H8N2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 3-(prop-2-ynylamino)benzonitrile
• InChI: InChI=1S/C10H8N2/c1-2-6-12-10-5-3-4-9(7-10)8-11/h1,3-5,7,12H,6H2
• InChI Key: GGOJZWQSQXRBQB-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=CC=CC(=C1)C#N

Description

3-Propargylamino-benzonitrile is a useful research compound. Its molecular formula is C10H8N2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.8 g (0.1 mol) of 3-aminobenzonitrile and 12.3 ml (0.11 mol) of propargyl bromide (80% in toluene) are stirred in 250 ml toluene and 19.2 ml (0.11 mol) of N-ethyl-diisopropylamine for 18 hours at 90° C. After cooling the mixture is diluted with ethyl acetate and washed with water. The combined organic extracts are dried and concentrated by evaporation. The residue is chromatographed on silica gel, eluting with dichloromethane/ethanol in the ratio 98:2.